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Compound of Interest

Compound Name: L-NIL hydrochloride

Cat. No.: B1141939 Get Quote

L-N6-(1-iminoethyl)lysine hydrochloride (L-NIL hydrochloride) is a potent and selective

inhibitor of inducible nitric oxide synthase (iNOS), an enzyme critical in various physiological

and pathological processes, including inflammation and immune responses.[1] These

application notes provide detailed protocols for the intraperitoneal (IP) administration of L-NIL
hydrochloride in rodent models, along with its mechanism of action and relevant experimental

data.

Quantitative Data Summary
The following tables summarize the key properties and potencies of L-NIL hydrochloride.

Table 1: Physicochemical Properties of L-NIL Hydrochloride

Property Value

Molecular Formula C₈H₁₇N₃O₂・HCl

Molecular Weight 223.70 g/mol

CAS Number 150403-89-7

Solubility
Soluble in Water (50 mg/ml), PBS (30 mg/ml),

DMF (15 mg/ml), and DMSO (15 mg/ml)[2]

Table 2: In Vitro Potency of L-NIL Against Nitric Oxide Synthase (NOS) Isoforms
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NOS Isoform IC₅₀ Value Selectivity

Inducible NOS (iNOS) 3.3 µM (mouse)[1][3][4][5]
28-fold more selective for

iNOS over nNOS[1][3][4][5]

Neuronal NOS (nNOS) 92 µM (rat brain)[1][3][4][5] -

Endothelial NOS (eNOS) 8-38 µM -

Table 3: Example In Vivo Intraperitoneal L-NIL Hydrochloride Protocols

Animal Model Dosage
Administration
Protocol

Key Findings Reference

Adult male

Balb/c mice (20-

25 g)

10 and 30 mg/kg

Intraperitoneally

at the end of

cecal ligation and

puncture (CLP)

and 6 hours after

sepsis induction.

[1][3][4]

Prevented

inflammation,

oxidative stress,

and autophagy

induced by renal

ischemia-

reperfusion.[1][3]

[4]

Pasten et al.,

2019[1][4]

Rats 5-25 mg/kg

Pretreatment 30

minutes before

carrageenan

injection.[6]

Dose-

dependently

inhibited the late

phase of

carrageenan-

induced hindpaw

edema.[6]

Cuzzocrea et al.,

1997[6]

Experimental Protocols
Protocol 1: Preparation of L-NIL Hydrochloride for
Intraperitoneal Injection

Calculate the Required Amount: Based on the desired dose (e.g., 10 mg/kg) and the weight

of the animals, calculate the total amount of L-NIL hydrochloride needed.
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Vehicle Selection: L-NIL hydrochloride is soluble in physiological buffers.[2] Sterile

phosphate-buffered saline (PBS) at a pH of 7.4 is a commonly used and recommended

vehicle.

Dissolution:

Under sterile conditions (e.g., in a laminar flow hood), weigh the calculated amount of L-
NIL hydrochloride powder.

Dissolve the powder in the appropriate volume of sterile PBS to achieve the desired final

concentration. Ensure the injection volume does not exceed the recommended maximum

for the animal model (e.g., <10 ml/kg for mice).[7]

Gently vortex or swirl the solution until the L-NIL hydrochloride is completely dissolved.

Sterilization: Filter the final solution through a 0.22 µm sterile syringe filter to ensure sterility

before injection.

Storage: If not for immediate use, store the solution according to the manufacturer's

recommendations, typically at -20°C. Before use, allow the solution to warm to room

temperature.[7][8]

Protocol 2: Intraperitoneal Injection Procedure in Mice
This protocol is a standard method for IP injection in mice.

Animal Restraint:

Gently restrain the mouse by grasping the loose skin over the shoulders and behind the

ears with your non-dominant hand. The "three-finger" restraint method is recommended.[8]

Ensure the tail is secured to minimize lower body movement.[8]

Injection Site Identification:

Turn the restrained mouse so its abdomen is facing upwards.
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The target injection site is the lower right quadrant of the abdomen to avoid injuring the

cecum, bladder, and other vital organs.[7][8]

Injection:

Use a new, sterile syringe and a 25-27 gauge needle for each animal.[7][9]

Tilt the mouse's head slightly downwards to help displace the abdominal organs.

Insert the needle, bevel up, at a 30-45° angle into the identified lower right quadrant.[8][10]

Gently aspirate by pulling back the plunger to ensure no fluid (e.g., urine or blood) is

drawn into the syringe.[7][10] If fluid is aspirated, withdraw the needle and reinject at a

slightly different location with a new sterile needle.

If there is negative pressure, slowly and steadily depress the plunger to administer the L-
NIL hydrochloride solution.

Withdraw the needle smoothly.

Post-Injection Monitoring:

Return the mouse to its cage and monitor for any immediate adverse reactions, such as

bleeding at the injection site or signs of distress.[7]

Protocol 3: Intraperitoneal Injection Procedure in Rats
This protocol outlines the standard procedure for IP injections in rats.

Animal Restraint:

The two-person technique is preferred for safety and stability.[7] One person restrains the

rat by holding its head between the index and middle fingers and wrapping the remaining

fingers around the thorax. The other hand secures the rear feet and tail.

Gently stretch the rat along your forearm with its head held lower than its body.[7]

Injection Site Identification:
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The injection site is the lower right quadrant of the abdomen to avoid the cecum and

bladder.[7]

Injection:

Use a new, sterile syringe and a 23-25 gauge needle for each animal.[7]

Insert the needle, bevel up, at a 30-40° angle into the lower right quadrant.[7]

Aspirate to ensure negative pressure before injecting.[7]

Administer the L-NIL hydrochloride solution with a steady depression of the plunger.

Smoothly withdraw the needle.

Post-Injection Monitoring:

Place the rat back in its cage and observe for any complications, such as bleeding or

signs of pain.[7]
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Caption: iNOS signaling pathway and L-NIL hydrochloride inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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